Cas no 1064052-68-1 (1-Piperazinecarboxylic acid, 4-(ethenylsulfonyl)-, 1,1-dimethylethyl ester)
1-Piperazinecarboxylic acid, 4-(ethenylsulfonyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylic acid, 4-(ethenylsulfonyl)-, 1,1-dimethylethyl ester
- 4-Ethenesulfonyl-piperazine-1-carboxylic acid tert-butyl ester
-
- MDL: MFCD34603743
- Inchi: 1S/C11H20N2O4S/c1-5-18(15,16)13-8-6-12(7-9-13)10(14)17-11(2,3)4/h5H,1,6-9H2,2-4H3
- InChI Key: GCUPXKBMHNHMKA-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCN(S(C=C)(=O)=O)CC1
1-Piperazinecarboxylic acid, 4-(ethenylsulfonyl)-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1133091-5g |
tert-butyl 4-(vinylsulfonyl)piperazine-1-carboxylate |
1064052-68-1 | 95% | 5g |
$3500 | 2024-07-23 | |
| eNovation Chemicals LLC | Y1133091-5g |
tert-butyl 4-(vinylsulfonyl)piperazine-1-carboxylate |
1064052-68-1 | 95% | 5g |
$3000 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1133091-5g |
tert-butyl 4-(vinylsulfonyl)piperazine-1-carboxylate |
1064052-68-1 | 95% | 5g |
$3000 | 2025-02-26 |
1-Piperazinecarboxylic acid, 4-(ethenylsulfonyl)-, 1,1-dimethylethyl ester Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1-Piperazinecarboxylic acid, 4-(ethenylsulfonyl)-, 1,1-dimethylethyl ester
Research Briefing on 1-Piperazinecarboxylic acid, 4-(ethenylsulfonyl)-, 1,1-dimethylethyl ester (CAS: 1064052-68-1)
This research briefing provides an in-depth analysis of the latest scientific findings regarding the compound 1-Piperazinecarboxylic acid, 4-(ethenylsulfonyl)-, 1,1-dimethylethyl ester (CAS: 1064052-68-1), a specialized chemical intermediate with significant applications in medicinal chemistry and drug discovery. Recent studies have highlighted its utility as a versatile building block for the synthesis of biologically active molecules, particularly in the development of covalent inhibitors targeting various disease pathways.
The compound's unique structural features, including the ethenylsulfonyl moiety and tert-butyl ester protection, make it particularly valuable for designing irreversible enzyme inhibitors through Michael addition reactions. Several research groups have recently explored its application in developing novel kinase inhibitors and protease-targeting therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in creating selective covalent inhibitors for Bruton's tyrosine kinase (BTK), showing promising results in preclinical models of autoimmune diseases.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and handling of this sensitive intermediate. A 2024 publication in Organic Process Research & Development detailed improved synthetic routes that enhance yield and purity while addressing stability concerns associated with the vinyl sulfone functionality. These methodological improvements are particularly relevant for scale-up processes in pharmaceutical manufacturing.
In terms of biological applications, the compound has shown particular promise in targeted protein degradation strategies. Researchers have successfully incorporated it into proteolysis-targeting chimeras (PROTACs), leveraging its ability to form covalent bonds with target proteins. This approach was notably demonstrated in a recent Nature Chemical Biology paper describing the development of selective estrogen receptor degraders for breast cancer treatment.
The safety profile and pharmacokinetic properties of derivatives containing this structural motif have been extensively studied in the past two years. Toxicology studies indicate that proper handling procedures are essential due to the compound's reactive nature, though its derivatives generally show favorable ADME properties when appropriately designed. Recent computational modeling studies have provided valuable insights into structure-activity relationships, enabling more rational design of derivatives with improved selectivity and reduced off-target effects.
Looking forward, the compound continues to attract significant interest in pharmaceutical research, with several patent applications filed in 2023-2024 covering novel applications in inflammation, oncology, and neurodegenerative diseases. Its versatility as a synthetic intermediate suggests it will remain an important tool in medicinal chemistry for the foreseeable future, particularly as covalent drug discovery approaches gain wider acceptance in the industry.
1064052-68-1 (1-Piperazinecarboxylic acid, 4-(ethenylsulfonyl)-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)